Citronellal
Cat. No. B1669106
CAS RN:
106-23-0
M. Wt: 154.25 g/mol
InChI Key: NEHNMFOYXAPHSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Citronellal is a monoterpenoid and the main component of citronella oil, which gives it its distinctive lemon aroma . It is recognized for its strong citrus fragrance, predominantly similar to lemons . It is a volatile, colorless to pale yellow liquid at room temperature .
Synthesis Analysis
Citronellal can be synthesized from geraniol via a bienzymatic cascade using a copper radical alcohol oxidase and an old yellow enzyme . The cascade using OYE2 delivered 95.1% conversion to ®-citronellal with 95.9% ee . An alternative OYE, GluER, gave (S)-citronellal from geraniol with 95.3% conversion and 99.2% ee . Another study demonstrated the synthesis of menthol from citronellal over supported Ru- and Pt-catalysts in continuous flow .
Molecular Structure Analysis
Citronellal is categorized as an aldehyde, with its structure comprising a carbon chain with a terminal carbonyl group . Its molecular formula is C10H18O . The 3D structure of Citronellal can be viewed using Java or Javascript .
Chemical Reactions Analysis
Citronellal has been used in the synthesis of menthol . It has also been used in the production of ®- or (S)-Citronellal from Geraniol . In addition, it has been used in the synthesis of other compounds via biocatalytic approaches .
Physical And Chemical Properties Analysis
Citronellal is a volatile, colorless to pale yellow liquid at room temperature . It is recognized for its characteristic strong citrus fragrance, predominantly similar to lemons .
Scientific Research Applications
-
Perfumery and Cosmetics
- Citronellal is extensively used in the perfumery and cosmetics industry . It is one of the main components of Citronella oil, which is derived from the leaves and stems of different species of Cymbopogon (lemongrass) .
- The oil is used as a source of perfumery chemicals such as citronellal, citronellol, and geraniol . These chemicals find extensive use in soap, candles and incense, perfumery, cosmetic, and flavoring industries throughout the world .
-
Insect Repellent
- Citronellal is known for its insect repellent properties . It is particularly effective against mosquitoes, body lice, head lice, and stable flies .
- Citronella oil, which contains citronellal, has been registered for use as an insect repellent in the United States since 1948 . The United States Environmental Protection Agency considers oil of citronella as a biopesticide with a non-toxic mode of action .
-
Antifungal Properties
-
Antibacterial Properties
-
Anti-inflammatory Properties
-
Food Industry
-
Disinfectant Products
-
Flavoring Agent
-
Chemical Synthesis
- Citronellal is a volatile, colorless to pale yellow liquid at room temperature .
- It is recognized for its characteristic strong citrus fragrance, predominantly similar to lemons .
- The compound is categorized as an aldehyde, with its structure comprising a carbon chain with a terminal carbonyl group .
- This makes it reactive, especially with nucleophiles, and lends to its use in various chemical syntheses .
-
Commercial Extraction
- Citronellal is typically obtained from the steam distillation of certain plant species, notably the Cymbopogon (lemongrass) genus .
- The process of steam distillation allows for the extraction of citronellal along with other aromatic compounds, resulting in citronella oil .
- This oil usually contains up to 45% citronellal, making it a lucrative source of this fragrant compound .
-
Raw Material for the Production of Rose Oxide
-
Insect Repellent
-
Antimicrobial Properties
-
Flavor Industry
-
Chemical Synthesis
- Citronellal is a volatile, colorless to pale yellow liquid at room temperature .
- It is recognized for its characteristic strong citrus fragrance, predominantly similar to lemons .
- The compound is categorized as an aldehyde, with its structure comprising a carbon chain with a terminal carbonyl group .
- This makes it reactive, especially with nucleophiles, and lends to its use in various chemical syntheses .
-
Commercial Extraction
- Citronellal is typically obtained from the steam distillation of certain plant species, notably the Cymbopogon (lemongrass) genus .
- The process of steam distillation allows for the extraction of citronellal along with other aromatic compounds, resulting in citronella oil .
- This oil usually contains up to 45% citronellal, making it a lucrative source of this fragrant compound .
-
Raw Material for the Production of Rose Oxide
-
Insect Repellent
properties
IUPAC Name |
3,7-dimethyloct-6-enal |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O/c1-9(2)5-4-6-10(3)7-8-11/h5,8,10H,4,6-7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NEHNMFOYXAPHSD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC=C(C)C)CC=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3041790 |
Source
|
| Record name | Citronellal | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3041790 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless to slightly yellow liquid with a strong flowery lemon odor; [HSDB], Solid, colourless to slightly yellow liquid; intense lemon-citronella-rose aroma |
Source
|
| Record name | Citronellal | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/4445 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
| Record name | Citronellal | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0035841 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
| Record name | Citronellal | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1229/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Boiling Point |
205 °C, 206.00 to 207.00 °C. @ 760.00 mm Hg |
Source
|
| Record name | CITRONELLAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/594 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | Citronellal | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0035841 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Flash Point |
165 °F (74 °C) (CLOSED CUP) |
Source
|
| Record name | CITRONELLAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/594 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
Slightly soluble in water, Soluble in ethanol, Insoluble in water, glycerol; slightly soluble in propylene glycol; soluble in fixed oils, soluble (in ethanol) |
Source
|
| Record name | CITRONELLAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/594 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | Citronellal | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1229/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
0.853 g/cu cm at 20 °C, 0.850-0.860 |
Source
|
| Record name | CITRONELLAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/594 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | Citronellal | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1229/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Vapor Pressure |
0.28 [mmHg], VP: 5 mm Hg, temp not specified |
Source
|
| Record name | Citronellal | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/4445 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
| Record name | CITRONELLAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/594 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Citronellal | |
Color/Form |
Needles or orthorhombic crystals, Colorless to slightly yellow liquid | |
CAS RN |
106-23-0 |
Source
|
| Record name | Citronellal | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=106-23-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Citronellal | |
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| Record name | CITRONELLAL | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=46106 | |
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| Record name | 6-Octenal, 3,7-dimethyl- | |
| Source | EPA Chemicals under the TSCA | |
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| Record name | Citronellal | |
| Source | EPA DSSTox | |
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| Record name | Citronellal | |
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| Record name | CITRONELLAL | |
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| Record name | CITRONELLAL | |
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| Record name | Citronellal | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0035841 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
147 °C |
Source
|
| Record name | CITRONELLAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/594 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods I
Procedure details
Precursor complex: [Rh(COD)2 ]+X- (X=anion as defined above) In a glove box, a solution of 0.025 mmole of the respective precursor complex (for example [Rh(COD)2 ]+SO3CF3-) in 2.5 ml of THF (0.01 M) was added to 0.025 mmole of the respective ligand in a one-necked flask equipped with a stopcock. The solution was stirred for 1 h, then a solution of 10 mmole of diethylgeranylamine or diethylnerylamine in 10 ml of the respective solvent was added. The flask was then equipped with a reflux condenser connected to a Schlenk line, the apparatus was purged with argon and the solution brought to reflux. Reaction temperature was held constant during the reaction time indicated in the table. The mixture was then cooled to 0° C. before adding 5 ml of a 1:4 of acetic acid/water. The reaction mixture was raised to room temperature and the solution extracted with diethyl ether. The extract was washed with water (10 ml), 15% NaOH solution (2×10 ml), then neutralized with water and thereafter dried over MgSO4. After concentration of the resulting solution, the residue was distilled in a bulb-to-bulb apparatus to give optically active citronellal and with the conversions and ee's as indicated in the tables below.
[Compound]
Name
Rh(COD)2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
respective precursor complex
Quantity
0.025 mmol
Type
reactant
Reaction Step Two
[Compound]
Name
respective ligand
Quantity
0.025 mmol
Type
reactant
Reaction Step Three
[Compound]
Name
respective solvent
Quantity
10 mL
Type
solvent
Reaction Step Four
Name
Synthesis routes and methods II
Procedure details
geraniol and nerol: -
Name
Synthesis routes and methods III
Procedure details
Prior to the biotransformation, 0.5 ml of permeabilized cells were vortexed with 0.15 ml toluene in 2 ml screw capped glass vials and incubated for 10 min at room temperature. The other components were then added to give 1 ml of aqueous phase with the same composition as the aqueous/NADPH system, with only citral and isopropanol omitted. The reaction was started by addition of 0.05 ml of 0.4 M citral in toluene and the vials were turned vertically on a wheel at 30° C. After 3 h the complete sample was extracted with 0.4 ml freshly prepared solution of 0.15% [v/v] 1-octanol (internal GC standard) in chloroform. After centrifugation 0.4 ml of the lower organic phase (toluene/chloroform mixture) was removed for GC analysis. Strains that formed citronellal were compared in a toluene and a methyl tertiary-butylether (MTBE) two-phase system as detailed below.
Synthesis routes and methods IV
Procedure details
The complexes derived from Rh4 (CO)12 or Rh6 (CO)16 and from 1,2-bis-(diarylphosphinomethyl)-cyclobutanes are very particularly suitable for the asymmetric hydrogenation of neral and geranial to give enantiomers of citronellal, because they simultaneously provide a high hydrogenation rate, a good selectivity with respect to citronellal and a good optical purity.
[Compound]
Name
1,2-bis-(diarylphosphinomethyl)-cyclobutanes
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Synthesis routes and methods V
Procedure details
200 ml of an agar plate medium (pH 6.0) composed of 5 g of peptone, 3 g of malt extract, 1 g of magnesium sulfate, 40 g of glucose, 20 g of agar and 1 liter of distilled water was poured into a Petri dish made of glass and having a diameter of 21 cm. Using Conradi's rod, this agar medium was inoculated with 2 ml of a one-day culture of Hansenula saturnus IFO 0809. After the microorganism was grown overnight in standing culture, 70 ml of a 2% citronellal solution in decane was placed over the agar medium and a fermentation-transformation test was carried out in shaking culture for 5 days. As a result of gas chromatographic analysis of the decane layer, the microbial esterification reaction of citronellol formed by microbial reduction of citronellal with acetic acid formed by acetic acid fermentation was observed, and an accumulation of citronellyl acetate in the decane layer was recognized from one day after the start of the reaction. In consequence of the fermentation-transformation test carried out for 5 days, the accumulation concentration of citronellyl acetate in the decane layer reached 19 g/l.
Name
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
Citronellal
Reactant of Route 2
Citronellal
Reactant of Route 3
Citronellal
Reactant of Route 4
Citronellal
Reactant of Route 5
Citronellal
Reactant of Route 6
Citronellal
Citations
For This Compound
26,100
Citations
… citronellal, except when biotransformation is involved as a step in a total synthesis. The use of citronellal … Papers describing preparations where citronellal is one of several substrates in …
Number of citations: 175
www.sciencedirect.com
Citronellal is a monoterpene reported to be a major component of the essential oils in various aromatic species of plants. The present study evaluated the central nervous system …
Number of citations: 92
www.tandfonline.com
… Moreover, we detected the (−)-citronellal-activated human olfactory … -citronellal had a higher potential to activate Huh7 cells than citronellol or citral, we predominantly used (−)-citronellal …
Number of citations: 102
www.sciencedirect.com
… based on ultraviolet (UV) spectra; citronellal is not expected to be phototoxic/… to citronellal is below the TTC (1.4 mg/day). The environmental endpoints were evaluated; citronellal was …
Number of citations: 5
fragrancematerialsafetyresource.elsevier.com
… citronellal and α-phenylseleno citronellol, two new selenium-containing citronella oil derivatives. The presence of phenylselenium group in the citronellal … The citronellal used in this …
Number of citations: 55
www.sciencedirect.com
The anti-inflammatory and redox protective effects of the citronellal (CT) were evaluated using in vivo and in vitro tests. Intraperitoneal (ip) administration of CT (50, 100, and 200 mg/kg) …
Number of citations: 57
www.scielo.cl
… , such as citronellal, which is the main component of citronellal oil. However, … citronellal. The olfactory coreceptor OR83b contributes to citronellal repulsion and is essential for citronellal-…
Number of citations: 184
www.cell.com
The aim of this study was to prepare the inclusion complexes of citronella oil, citronellal or citronellol with β-cyclodextrin and evaluate their physicochemical properties using scanning …
Number of citations: 107
link.springer.com
A novel dialuminum-substituted silicotungstate TBA 3 H[γ-SiW 10 O 36 {Al(OH 2 )} 2 (μ-OH) 2 ]·4H 2 O (1, TBA = tetra-n-butylammonium) was synthesized by the reaction of the …
Number of citations: 103
pubs.acs.org
… ()-Citronellal and citral are main components of lemon scented tea tree oil and this oil has been used for foods as flavor. ()-Perillaldehyde is also known as an antimicrobial agent.It is …
Number of citations: 98
www.jstage.jst.go.jp
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